Cas no 1803805-24-4 (5-Methoxy-2-nitronicotinonitrile)

• Product Name: 5-Methoxy-2-nitronicotinonitrile
• CAS No: 1803805-24-4
• MF: C₇H₅N₃O₃
• MW: 179.132900953293
• CID: 4904259
• Update Time: 2025-06-08

5-Methoxy-2-nitronicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-2-nitronicotinonitrile

• Inchi： 1S/C7H5N3O3/c1-13-6-2-5(3-8)7(9-4-6)10(11)12/h2,4H,1H3
• InChI Key： NXLNWGJXCRLNDZ-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C(C#N)=C1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 241
• XLogP3: 0.7
• Topological Polar Surface Area: 91.7

Additional information on 5-Methoxy-2-nitronicotinonitrile

Research Brief on 5-Methoxy-2-nitronicotinonitrile (CAS: 1803805-24-4): Recent Advances and Applications

5-Methoxy-2-nitronicotinonitrile (CAS: 1803805-24-4) is a nitrile-substituted nicotinonitrile derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique nitro and methoxy functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its role in the development of kinase inhibitors, antimicrobial agents, and other therapeutic compounds, highlighting its importance in modern pharmaceutical research.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 5-Methoxy-2-nitronicotinonitrile as a key precursor in the synthesis of novel tyrosine kinase inhibitors. The study demonstrated that the compound's nitrile group facilitates efficient cyclization reactions, enabling the construction of heterocyclic scaffolds with high selectivity. The resulting inhibitors exhibited potent activity against EGFR (epidermal growth factor receptor) mutants, which are often implicated in non-small cell lung cancer (NSCLC). These findings underscore the compound's utility in targeting resistant cancer phenotypes.

Another notable application of 5-Methoxy-2-nitronicotinonitrile was reported in a 2022 Bioorganic & Medicinal Chemistry Letters article, where it was employed in the design of antimicrobial agents. The study revealed that derivatives of this compound displayed broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The nitro group was found to enhance the compounds' ability to disrupt bacterial cell membranes, while the methoxy moiety improved their pharmacokinetic properties. This dual functionality positions 5-Methoxy-2-nitronicotinonitrile as a promising scaffold for combating antibiotic-resistant pathogens.

Beyond its therapeutic potential, 5-Methoxy-2-nitronicotinonitrile has also been explored in materials science. A 2023 ACS Applied Materials & Interfaces publication detailed its use in the development of organic semiconductors. The electron-withdrawing nitro and nitrile groups were shown to improve charge transport properties, making the compound a candidate for organic field-effect transistors (OFETs). This interdisciplinary application highlights the compound's versatility and underscores the need for further research into its physicochemical properties.

Despite these advancements, challenges remain in optimizing the synthetic routes for 5-Methoxy-2-nitronicotinonitrile. A recent 2024 Organic Process Research & Development study addressed this issue by proposing a scalable, green chemistry approach using catalytic nitration and solvent-free conditions. This method not only improved yield (up to 85%) but also reduced environmental impact, aligning with the pharmaceutical industry's growing emphasis on sustainable practices.

In conclusion, 5-Methoxy-2-nitronicotinonitrile (CAS: 1803805-24-4) represents a multifaceted compound with significant potential in drug discovery, antimicrobial development, and materials science. Ongoing research continues to uncover new applications and synthetic strategies, solidifying its role as a valuable building block in chemical biology. Future studies should focus on expanding its therapeutic index and exploring novel derivatives to address unmet medical needs.